(4-Aminosulfonylphenyl)boronic acid

• IUPAC Name: (4-sulfamoylphenyl)boronic acid
• InChI: InChI=1S/C6H8BNO4S/c8-13(11,12)6-3-1-5(2-4-6)7(9)10/h1-4,9-10H,(H2,8,11,12)
• InChI Key: AKSXQPCIAOIJGP-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)S(=O)(=O)N)(O)O
• Molecular Formula: C6H8BNO4S
• DSSTOX Substance ID: DTXSID10625389
• Molecular Weight: 201.01 g/mol
• CAS No.: 613660-87-0

Description

(4-Aminosulfonylphenyl)boronic acid is a useful research compound. Its molecular formula is C6H8BNO4S and its molecular weight is 201.01 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Boronic Acid Catalysis

Boronic acids are useful not only as reagents in metal-catalyzed transformations but also as catalysts in various organic reactions. Their ability to form reversible covalent bonds with hydroxy groups is exploited in electrophilic and nucleophilic activation in organic synthesis. This includes amide formation from amines, cycloadditions, conjugate additions, and Friedel-Crafts-type reactions (Hall, 2019).

Multifunctional Boronic Acids

Boronic acids serve as synthetic intermediates and building blocks in various fields, including medicine, agriculture, and industrial chemistry. The integration of aminophosphonic acid groups into boronic acids can lead to new applications. Structural studies of such compounds have shown potential for further applications (Zhang et al., 2017).

Sensing Applications

Boronic acids are utilized in sensing applications due to their interactions with diols and Lewis bases like fluoride or cyanide anions. They are used in homogeneous assays and heterogeneous detection, both at the interface and within the bulk of sensing materials. Their key interactions enable use in biological labeling, protein manipulation, therapeutics development, and separation (Lacina et al., 2014).

Biomedical Applications

In biomedical applications, boronic acid-containing polymers have been employed in treating various diseases, including HIV, obesity, diabetes, and cancer. Their unique reactivity, solubility, and responsive nature make them valuable in the development of new biomaterials (Cambre & Sumerlin, 2011).

Fluorescent Chemosensors

Boronic acids are used in developing fluorescent chemosensors for detecting carbohydrates and bioactive substances. Their interaction with cis-diols forms ring structures used in fluorescence reporting, enabling the probing of various substances like L-dopamine, fluoride, copper ion, mercury ion, and hydrogen peroxide (Huang et al., 2012).

Dual-Channel Real-Time Tracking

(4-Aminosulfonylphenyl) boronic acid, specifically, has been used in creating dual-channel, real-time tracking probes for studying dynamic changes in biological environments. These probes, based on fluorescence resonance energy transfer (FRET)/surface-enhanced Raman spectroscopy (SERS) technology, offer high accuracy, sensitivity, convenience, and efficiency in the simultaneous detection of substances like caspase-3 and H2O2 (Jiang et al., 2021).

Mechanism of Action

Target of Action

The primary target of (4-Aminosulfonylphenyl)boronic acid is the Suzuki–Miyaura cross-coupling reaction . This reaction is a widely applied transition metal catalyzed carbon–carbon bond forming reaction . The compound acts as an organoboron reagent in this process .

Mode of Action

The this compound interacts with its targets through a process known as transmetalation . In the Suzuki–Miyaura coupling reaction, the compound, being a nucleophilic organoboron reagent, is transferred from boron to palladium . This process is part of the overall reaction mechanism that also includes oxidative addition and reductive elimination steps .

Biochemical Pathways

The biochemical pathway primarily affected by this compound is the Suzuki–Miyaura cross-coupling reaction . This reaction pathway is crucial for the formation of carbon–carbon bonds, a fundamental process in organic chemistry . The compound’s role in this pathway contributes to the mild and functional group tolerant reaction conditions, making the process more efficient .

Pharmacokinetics

The compound’s stability, readiness for preparation, and environmentally benign nature suggest it may have favorable absorption, distribution, metabolism, and excretion (adme) properties

Result of Action

The result of the action of this compound is the formation of new carbon–carbon bonds via the Suzuki–Miyaura cross-coupling reaction . This process is crucial in organic synthesis, enabling the construction of complex organic compounds from simpler precursors .

Action Environment

The action of this compound is influenced by various environmental factors. The compound is known for its stability and environmentally benign nature, suggesting it can perform effectively under a range of conditions . .

Synthesis routes and methods

Procedure details

A solution of 4-t-butylaminosulfonylbenzene boronic acid (500 mg) in TFA (5 mL) was stirred at r.t. for 15 h. The mixture was diluted with ether and the solid material was filtered to provide the title compound.

Customer Q & A

Q1: How does (4-aminosulfonylphenyl)boronic acid contribute to the labeling of RBCs with 99mTc?

A1: While the paper doesn't explicitly detail the exact binding mechanism, this compound is a crucial component of the 99mTc-4ASboroxime complex. This complex exhibits high affinity for RBCs. [] The boronic acid moiety likely interacts with glycoproteins on the RBC surface, anchoring the 99mTc radioisotope to the cell. This interaction results in efficient and stable labeling of RBCs, enabling their use in blood pool imaging. []

Q2: What are the advantages of using 99mTc-4ASboroxime, which incorporates this compound, as a blood pool imaging agent?

A2: The research highlights several advantages of 99mTc-4ASboroxime:

• High RBC Specificity: Over 95% of the injected 99mTc-4ASboroxime binds to RBCs, minimizing background noise and enhancing image clarity. []
• Stable Blood Pool Activity: The labeling stability allows for prolonged imaging times, facilitating detailed visualization of blood flow and vascular structures. []
• Favorable Biodistribution: Low uptake in non-target organs like the heart, liver, and kidneys reduces interference and allows for clearer visualization of blood vessels. []